Cas no 1516068-12-4 (3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine)

3-Methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine is a structurally unique amine compound featuring a fused benzofuran moiety. Its hybrid structure combines aliphatic and heterocyclic components, offering potential utility in pharmaceutical and agrochemical applications. The presence of a primary amine group enhances reactivity, enabling derivatization for further functionalization. The 2,3-dihydrobenzofuran core contributes to stability while maintaining moderate lipophilicity, which may influence bioavailability in drug development. The branched alkyl chain provides steric hindrance, potentially affecting selectivity in molecular interactions. This compound serves as a versatile intermediate for synthesizing more complex molecules, particularly in medicinal chemistry research targeting CNS-active or receptor-modulating agents. Its well-defined structure allows for precise modifications in scaffold-based drug design.
3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine structure
1516068-12-4 structure
Product Name:3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine
CAS No:1516068-12-4
MF:C14H21NO
MW:219.322643995285
CID:5770743
PubChem ID:79830766
Update Time:2025-08-04

3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1516068-12-4
    • AKOS018389341
    • 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine
    • 3-Methyl-3-(2-methyl-2,3-dihydrobenzofuran-5-yl)butan-1-amine
    • EN300-1854642
    • CS-0275355
    • 5-Benzofuranpropanamine, 2,3-dihydro-γ,γ,2-trimethyl-
    • Inchi: 1S/C14H21NO/c1-10-8-11-9-12(4-5-13(11)16-10)14(2,3)6-7-15/h4-5,9-10H,6-8,15H2,1-3H3
    • InChI Key: POIGOSSVEMZYJT-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C=C2CC1C)C(C)(C)CCN

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.013±0.06 g/cm3(Predicted)
  • Boiling Point: 315.0±31.0 °C(Predicted)
  • pka: 10.38±0.19(Predicted)

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Additional information on 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine

Comprehensive Overview of 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine (CAS No. 1516068-12-4)

3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine is a specialized organic compound with a unique structural framework, combining a benzofuran moiety with an aliphatic amine group. This compound, identified by its CAS No. 1516068-12-4, has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactive properties. The presence of both benzofuran and amine functionalities makes it a versatile intermediate for synthesizing derivatives with diverse applications.

The molecular structure of 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine features a 2,3-dihydrobenzofuran core, which is known for its stability and bioactivity. This core is substituted with a methyl group at the 2-position and a butan-1-amine side chain at the 5-position. Such structural attributes are often explored in drug discovery for their potential to interact with biological targets, such as receptors or enzymes. Researchers are particularly interested in its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In recent years, the demand for benzofuran derivatives has surged, driven by their applications in developing central nervous system (CNS) therapeutics. Users frequently search for terms like "benzofuran-based drugs" or "amine-containing bioactive compounds," reflecting the growing curiosity about this chemical space. The compound’s CAS No. 1516068-12-4 is often queried in scientific databases, highlighting its relevance in academic and industrial research. Additionally, its potential role in neuroprotective agents or anti-inflammatory drugs aligns with current trends in precision medicine.

From a synthetic chemistry perspective, 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine can be synthesized via multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Its purity and yield are critical for downstream applications, making analytical techniques like HPLC and NMR spectroscopy essential for quality control. The compound’s logP value and solubility profile are also key parameters for researchers optimizing its formulation.

Beyond pharmaceuticals, this compound’s agrochemical potential is another area of exploration. Benzofuran derivatives are known to exhibit pesticidal and herbicidal activities, making them valuable in crop protection. Searches for "sustainable agrochemicals" or "green chemistry solutions" often intersect with discussions about such compounds. The amine functionality in 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine could further enhance its binding affinity to biological targets in pests or weeds.

In conclusion, 3-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butan-1-amine (CAS No. 1516068-12-4) represents a promising scaffold in both medicinal chemistry and agrochemical development. Its structural complexity and functional versatility make it a subject of ongoing research, with potential breakthroughs in drug discovery and sustainable agriculture. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation.

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